5-methyl-1,3-diphenyl-1H-pyrazole-4-carboxamide

• Molecular Formula: C17H15N3O
• Molecular Weight: 277.32 g/mol
• IUPAC Name: 5-methyl-1,3-diphenylpyrazole-4-carboxamide
• InChI: InChI=1S/C17H15N3O/c1-12-15(17(18)21)16(13-8-4-2-5-9-13)19-20(12)14-10-6-3-7-11-14/h2-11H,1H3,(H2,18,21)
• InChI Key: JRARPYYPKOUNOP-UHFFFAOYSA-N
• SMILES: CC1=C(C(=NN1C2=CC=CC=C2)C3=CC=CC=C3)C(=O)N

Description

5-methyl-1,3-diphenyl-1H-pyrazole-4-carboxamide, also known as MPDC, is a small molecule that has gained significant attention in scientific research due to its potential therapeutic applications. MPDC is a pyrazole derivative that has been shown to exhibit anti-inflammatory, antioxidant, and neuroprotective properties.

Mechanism of Action

The exact mechanism of action of 5-methyl-1,3-diphenyl-1H-pyrazole-4-carboxamide is not fully understood. However, it is thought to exert its effects through the inhibition of pro-inflammatory cytokines and oxidative stress pathways. This compound has been shown to inhibit the expression of TNF-α, IL-1β, and IL-6 in models of inflammation.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects. It has been found to inhibit the production of reactive oxygen species, reduce lipid peroxidation, and increase the activity of antioxidant enzymes. Additionally, this compound has been shown to improve mitochondrial function and reduce apoptosis in models of neurodegeneration.

Advantages and Limitations for Lab Experiments

5-methyl-1,3-diphenyl-1H-pyrazole-4-carboxamide has several advantages for use in lab experiments. It is a small molecule that is easy to synthesize and has good solubility in aqueous solutions. Additionally, this compound has been shown to have low toxicity in animal models. However, one limitation of this compound is that its mechanism of action is not fully understood, which may make it difficult to interpret experimental results.

Future Directions

There are several potential future directions for research on 5-methyl-1,3-diphenyl-1H-pyrazole-4-carboxamide. One area of interest is the development of this compound derivatives with improved potency and selectivity for specific targets. Additionally, further studies are needed to fully elucidate the mechanism of action of this compound and its potential therapeutic applications in various diseases. Finally, the development of novel drug delivery systems for this compound may improve its efficacy and reduce potential side effects.

Synthesis Methods

5-methyl-1,3-diphenyl-1H-pyrazole-4-carboxamide can be synthesized through a multi-step process involving the reaction of 1,3-diphenyl-1H-pyrazole-4-carboxylic acid with thionyl chloride to form the corresponding acid chloride. This intermediate is then reacted with 5-methyl-1H-pyrazole-4-carboxamide in the presence of a base to yield this compound.

Scientific Research Applications

5-methyl-1,3-diphenyl-1H-pyrazole-4-carboxamide has been extensively studied for its potential therapeutic applications in various diseases. It has been shown to exhibit anti-inflammatory effects in models of rheumatoid arthritis and colitis. Additionally, this compound has been found to have neuroprotective effects in models of Parkinson's disease and cerebral ischemia.